Cas no 2580243-50-9 (2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid)
2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580243-50-9
- 2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid
- EN300-27730052
- 2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid
-
- Inchi: 1S/C13H12N2O5/c16-11(17)6-10-8-19-12(14-10)15-13(18)20-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)(H,14,15,18)
- InChI Key: BVRIONNDWGBEMK-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC(=CO1)CC(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 276.07462149g/mol
- Monoisotopic Mass: 276.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 102Ų
2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730052-1g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 1g |
$2330.0 | 2023-09-10 | ||
| Enamine | EN300-27730052-5g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 5g |
$6757.0 | 2023-09-10 | ||
| Enamine | EN300-27730052-10g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 10g |
$10018.0 | 2023-09-10 | ||
| Enamine | EN300-27730052-0.05g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 0.05g |
$1957.0 | 2025-03-19 | |
| Enamine | EN300-27730052-0.1g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 0.1g |
$2050.0 | 2025-03-19 | |
| Enamine | EN300-27730052-0.25g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 0.25g |
$2143.0 | 2025-03-19 | |
| Enamine | EN300-27730052-0.5g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 0.5g |
$2236.0 | 2025-03-19 | |
| Enamine | EN300-27730052-1.0g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 1.0g |
$2330.0 | 2025-03-19 | |
| Enamine | EN300-27730052-2.5g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 2.5g |
$4566.0 | 2025-03-19 | |
| Enamine | EN300-27730052-5.0g |
2-(2-{[(benzyloxy)carbonyl]amino}-1,3-oxazol-4-yl)acetic acid |
2580243-50-9 | 95.0% | 5.0g |
$6757.0 | 2025-03-19 |
2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid
2-(2-{(Benzyloxy)carbonylamino}-1,3-Oxazol-4-yl)Acetic Acid: A Comprehensive Overview
The compound 2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid, with CAS No. 2580243-50-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 1,3-oxazole ring substituted with a benzyloxycarbonyl (Cbz) group and an acetic acid moiety. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and chemical synthesis.
Recent studies have highlighted the potential of this compound in the development of targeted therapies for various diseases. The Cbz group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. This stability is particularly important in the context of biological assays, where precise control over molecular interactions is essential. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of bioactive molecules, including those with potential anticancer and anti-inflammatory properties.
The structural versatility of 2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid has also made it a valuable tool in the field of medicinal chemistry. Its oxazole ring provides a rigid framework that can be further modified to introduce additional functional groups, enhancing its bioavailability and pharmacokinetic properties. Recent advancements in click chemistry have enabled the efficient synthesis of derivatives of this compound, which are being explored for their potential in treating chronic diseases such as diabetes and neurodegenerative disorders.
In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of benzyl oxycarbonyl chloride with an appropriate amine derivative. The reaction conditions are optimized to ensure high yields and purity, which are critical for downstream applications. The use of modern analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has greatly improved the characterization of this compound, ensuring its reliability in research settings.
The application of this compound extends beyond traditional pharmaceutical research. It has also found utility in the development of bioconjugates, which are increasingly being used in diagnostics and targeted drug delivery systems. By incorporating this compound into bioconjugate frameworks, researchers can enhance the specificity and efficacy of therapeutic agents, paving the way for next-generation medical treatments.
In conclusion, 2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid represents a valuable molecule with diverse applications in organic chemistry and medicinal research. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new potentials for this compound, its role in advancing science and medicine is expected to grow significantly.
2580243-50-9 (2-(2-{(benzyloxy)carbonylamino}-1,3-oxazol-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)